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Compound of Interest

Compound Name: SBC-115337

Cat. No.: B7775811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SBC-115337 is a small molecule inhibitor of Proprotein Convertase Subtilisin/Kexin type 9

(PCSK9). By inhibiting the interaction between PCSK9 and the Low-Density Lipoprotein

Receptor (LDLR), SBC-115337 prevents the degradation of the LDLR, leading to increased

clearance of LDL-cholesterol (LDL-C) from the circulation. This makes SBC-115337 a

promising therapeutic candidate for the treatment of hypercholesterolemia and related

cardiovascular diseases. These application notes provide detailed protocols for the use of

SBC-115337 in mouse models of hyperlipidemia, drawing upon available data for SBC-115337
and structurally related compounds.

Mechanism of Action: PCSK9-LDLR Signaling
Pathway
PCSK9 plays a critical role in regulating plasma cholesterol levels. It is a secreted protein that

binds to the epidermal growth factor-like repeat A (EGF-A) domain of the LDLR on the surface

of hepatocytes. This binding targets the LDLR for lysosomal degradation, thereby reducing the

number of LDLRs available to clear circulating LDL-C. By inhibiting the PCSK9-LDLR

interaction, SBC-115337 increases the recycling of LDLR to the cell surface, enhancing LDL-C

uptake from the bloodstream and lowering plasma cholesterol levels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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